Cas no 4831-62-3 ( )

• Product Name: &nbsp
• CAS No: 4831-62-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 931891
• PubChem ID: 78545
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitro-1-oxidoquinolin-1-ium
• SMR000427678
• 2-Methyl-4-nitro-quinoline 1-oxide
• 4-Nitroquinaldine 1-oxide
• 4-Nitroquinaldine N-oxide
• CHEMBL1364999
• NCGC00246402-01
• 2-Methyl-4-nitroquinoline 1-oxide
• WLN: T66 BNJ BO C1 ENW
• NSC144470
• 2-methyl-4-nitro-1-oxidanidyl-quinolin-1-ium
• 2-methyl-4-nitroquinoline-N-oxide
• 2-Methyl-4-nitroquinoline N-oxide
• NSC-19646
• BDBM63785
• Quinoline, 2-methyl-4-nitro, 1-oxide
• SR-01000147504-1
• 4831-62-3
• NCGC00246402-02
• SCHEMBL5157864
• cid_78545
• NSC19646
• AB00653988-09
• Methyl-4-nitroquinoline 1-oxide, 2-
• DS-013447
• 4-Nitroquinaldine-N-oxide
• NSC-144470
• 2-methyl-4-nitro-1-oxido-quinolin-1-ium
• 2-Methyl-4-nitroquinoline-1-oxide
• HMS2785O10
• AKOS001712642
• AB00653988-08
• SR-01000147504
• MLS001049303
• DTXSID40197488
• Y8LXX7Q5PC
•  

• Inchi： 1S/C10H8N2O3/c1-7-6-10(12(14)15)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
• InChI Key： YRPLTHBJMGSMKH-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC(=C2C=CC=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.3244 (rough estimate)
• Melting Point: 157°C (rough estimate)
• Boiling Point: 342.67°C (rough estimate)
• Refractive Index: 1.5910 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives 4-nitroquinoline N-oxides